Cas no 2648941-80-2 (2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2648941-80-2
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 5798427
• PubChem ID: 165663928
• Update Time: 2025-10-12

2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-27116179
• 2-ethyl-4-fluorobenzene-1-sulfonyl fluoride
• 2648941-80-2
• 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8F2O2S/c1-2-6-5-7(9)3-4-8(6)13(10,11)12/h3-5H,2H2,1H3
• InChI Key： RNMZEGHGFNTVGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1CC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride

2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride: A Comprehensive Overview

2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride, with the CAS number 2648941-80-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a fluorinated aromatic ring. The presence of both electron-withdrawing groups (the sulfonyl fluoride and the fluorine substituent) imparts distinctive electronic properties to the molecule, making it a valuable tool in various chemical reactions and applications.

The synthesis of 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride typically involves multi-step processes, often starting from the corresponding aromatic sulfonic acid. The conversion to the sulfonyl fluoride is achieved through a reaction with thionyl chloride (SOCl₂) or other suitable reagents. This transformation is critical as it introduces the reactive sulfonyl fluoride group, which is highly electrophilic and capable of participating in nucleophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The electronic properties of 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride make it an excellent candidate for use in organocatalysis. The sulfonyl fluoride group acts as a powerful activating agent, facilitating the formation of reactive intermediates such as enolates and enamines. These intermediates are widely used in asymmetric synthesis, offering a pathway to produce chiral molecules with high enantioselectivity. Moreover, the fluorinated aromatic ring enhances the stability of these intermediates, making them suitable for large-scale industrial applications.

In terms of applications, 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride has found significant use in pharmaceutical research. Its ability to form stable amide bonds makes it an ideal reagent for peptide synthesis. Recent studies have demonstrated its utility in constructing complex bioactive molecules, including those with potential anticancer and antiviral activities. The compound's compatibility with various coupling agents further expands its applicability in medicinal chemistry.

The environmental impact of 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride has also been a topic of recent research. Studies indicate that while the compound itself is not inherently hazardous, its byproducts during synthesis may pose risks if not properly managed. To address this, researchers have developed eco-friendly protocols that minimize waste generation and utilize renewable resources for its production.

In conclusion, 2-Ethyl-4-fluorobenzene-1-sulfonyl fluoride, CAS No. 2648941-80-2, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methods and applications across multiple disciplines, underscores its importance in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements in chemical science.